molecular formula C7H6N2O3S B14825896 4-Cyano-3-hydroxybenzenesulfonamide

4-Cyano-3-hydroxybenzenesulfonamide

Cat. No.: B14825896
M. Wt: 198.20 g/mol
InChI Key: AFDCOPDMEJLEHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Cyano-3-hydroxybenzenesulfonamide is a sulfonamide derivative characterized by a hydroxy group at the 3-position and a cyano substituent at the 4-position of the benzene ring. This structure confers unique physicochemical properties, such as enhanced acidity due to the electron-withdrawing cyano group and hydrogen-bonding capacity from the hydroxyl moiety.

Properties

Molecular Formula

C7H6N2O3S

Molecular Weight

198.20 g/mol

IUPAC Name

4-cyano-3-hydroxybenzenesulfonamide

InChI

InChI=1S/C7H6N2O3S/c8-4-5-1-2-6(3-7(5)10)13(9,11)12/h1-3,10H,(H2,9,11,12)

InChI Key

AFDCOPDMEJLEHM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1S(=O)(=O)N)O)C#N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyano-3-hydroxybenzenesulfonamide can be achieved through various methods. One common approach involves the reaction of 4-cyanophenol with chlorosulfonic acid, followed by the addition of ammonia to form the sulfonamide group . The reaction conditions typically include controlled temperatures and the use of solvents such as dichloromethane or acetonitrile to facilitate the reaction.

Industrial Production Methods

In industrial settings, the production of 4-Cyano-3-hydroxybenzenesulfonamide may involve large-scale reactors and continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can further enhance the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions

4-Cyano-3-hydroxybenzenesulfonamide undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Mechanism of Action

Comparison with Similar Compounds

N-(4-Cyanophenyl)-3-methoxybenzenesulfonamide ()

  • Structure: Features a methoxy (-OCH₃) group at the 3-position and a cyano-substituted phenyl ring attached via a sulfonamide linkage.
  • Synthesis: Prepared via Grignard reagent (3-methoxyphenylmagnesium bromide) reaction with 4-aminobenzonitrile in THF, followed by acetic acid quenching .
  • Methoxy derivatives are often used to improve metabolic stability in drug design.

4-[5-(4-Chlorophenyl)-3-methyl-1H-pyrazol-1-yl]benzenesulfonamide ()

  • Structure : Contains a pyrazole ring substituted with a 4-chlorophenyl group and a methyl group, linked to a benzenesulfonamide core.
  • Synthesis : Utilizes crystallography software (APEX2, SAINT) for structural validation, reflecting its application in drug discovery .
  • Key Differences : The pyrazole moiety introduces a heterocyclic ring, enhancing binding affinity to biological targets (e.g., cyclooxygenase enzymes). The chlorine atom increases lipophilicity, influencing membrane permeability.

3-(3-Cyclopentylureido)-4-hydroxybenzenesulfonamide ()

  • Structure : Includes a hydroxy group at the 4-position and a cyclopentylureido (-NHCONH-cyclopentyl) substituent at the 3-position.
  • Synthesis: Synthesized via reaction of 2-aminophenol-4-sulfonamide with cyclopentyl isocyanate in acetonitrile .
  • Key Differences : The ureido group provides additional hydrogen-bonding sites, critical for high-affinity interactions with enzymes like carbonic anhydrase IX (a cancer therapy target). This compound is a structural analogue of SLC-0111, a clinical-stage anticancer agent.

4-Chlorobenzenesulfonamide Derivatives ()

  • Structure : Simple benzenesulfonamide scaffold with a chlorine substituent at the 4-position.
  • Synthesis : Derived from 4-chlorobenzenesulfonyl chloride and ammonia, with applications in antidiabetic drugs (e.g., chlorpropamide) .
  • Key Differences: The absence of a hydroxy or cyano group reduces hydrogen-bonding capacity but increases electron-withdrawing effects, enhancing stability in acidic environments.

Comparative Data Table

Compound Name Substituents (Position) Synthesis Method Key Applications
4-Cyano-3-hydroxybenzenesulfonamide -CN (4), -OH (3) Likely Grignard/acid coupling Enzyme inhibition, antimicrobial
N-(4-Cyanophenyl)-3-methoxybenzenesulfonamide -OCH₃ (3), -CN (phenyl) Grignard reaction Metabolic stability studies
4-[5-(4-Chlorophenyl)-3-methyl-1H-pyrazol-1-yl]benzenesulfonamide Pyrazole (Cl, methyl substituents) Crystallography-guided synthesis Anti-inflammatory agents
3-(3-Cyclopentylureido)-4-hydroxybenzenesulfonamide -NHCONH-cyclopentyl (3), -OH (4) Isocyanate coupling Anticancer (SLC-0111 analogues)
4-Chlorobenzenesulfonamide -Cl (4) Sulfonyl chloride amination Antidiabetic (e.g., chlorpropamide)

Research Findings and Implications

  • Electronic Effects: The cyano group in 4-cyano-3-hydroxybenzenesulfonamide increases acidity (pKa ~8–9) compared to chloro or methoxy derivatives, favoring ionized forms at physiological pH .
  • Biological Activity : Ureido and pyrazole substituents (Evidences 2–3) enhance target selectivity in enzyme inhibition, whereas simpler substituents (e.g., -Cl, -OCH₃) prioritize pharmacokinetic properties .
  • Synthetic Flexibility : Grignard and isocyanate-based routes (Evidences 1, 3) allow modular substitution, enabling rapid diversification for structure-activity relationship studies.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.